(AlphaR)-3,4,5-trifluoro-alpha-methylbenzenemethanamine

• Molecular Formula: C8H8F3N
• Molecular Weight: 175.15 g/mol
• IUPAC Name: (1R)-1-(3,4,5-trifluorophenyl)ethanamine
• InChI: InChI=1S/C8H8F3N/c1-4(12)5-2-6(9)8(11)7(10)3-5/h2-4H,12H2,1H3/t4-/m1/s1
• InChI Key: QWYPAKQHZBBLFE-SCSAIBSYSA-N
• Isomeric SMILES: C[C@H](C1=CC(=C(C(=C1)F)F)F)N
• Canonical SMILES: CC(C1=CC(=C(C(=C1)F)F)F)N

Description

(AlphaR)-3,4,5-trifluoro-alpha-methylbenzenemethanamine is an organic compound characterized by the presence of three fluorine atoms and a methyl group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (AlphaR)-3,4,5-trifluoro-alpha-methylbenzenemethanamine typically involves the introduction of fluorine atoms into the benzene ring followed by the addition of a methyl group. One common method involves the use of trifluoromethylation reactions, where a trifluoromethylating agent is used to introduce the trifluoromethyl group into the benzene ring. This can be achieved using reagents such as trifluoromethyl iodide (CF3I) in the presence of a catalyst like copper(I) iodide (CuI) under specific reaction conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale trifluoromethylation processes, utilizing continuous flow reactors to ensure efficient and consistent production. The reaction conditions are optimized to achieve high yields and purity of the final product. The use of advanced purification techniques, such as distillation and recrystallization, is essential to obtain the desired compound with minimal impurities .

Chemical Reactions Analysis

Types of Reactions

(AlphaR)-3,4,5-trifluoro-alpha-methylbenzenemethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The fluorine atoms in the benzene ring can be substituted with other functional groups, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like sodium hydroxide (NaOH) and ammonia (NH3) can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of trifluoromethyl ketones or carboxylic acids.

Reduction: Formation of trifluoromethyl alcohols or amines.

Substitution: Formation of hydroxyl or amino derivatives of the compound.

Scientific Research Applications

(AlphaR)-3,4,5-trifluoro-alpha-methylbenzenemethanamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and metabolic pathways.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of (AlphaR)-3,4,5-trifluoro-alpha-methylbenzenemethanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of fluorine atoms enhances the compound’s ability to form strong hydrogen bonds and interact with biological molecules. This interaction can modulate the activity of enzymes or receptors, leading to various biochemical effects. The pathways involved may include inhibition of enzyme activity or alteration of receptor signaling .

Comparison with Similar Compounds

Similar Compounds

3,4,5-trifluorobenzylamine: Similar structure but lacks the alpha-methyl group.

3,4,5-trifluorophenylmethanamine: Similar structure but lacks the alpha-methyl group.

3,4,5-trifluorophenylalanine: Contains an additional carboxyl group.

Uniqueness

(AlphaR)-3,4,5-trifluoro-alpha-methylbenzenemethanamine is unique due to the presence of the alpha-methyl group, which can influence its chemical reactivity and biological activity. The trifluoromethyl group enhances the compound’s stability and lipophilicity, making it a valuable compound for various applications .